Cas no 26216-91-1 (1H-Indole,2,3-dihydro-2-phenyl-)

• Product Name: 1H-Indole,2,3-dihydro-2-phenyl-
• CAS No: 26216-91-1
• MF: C₁₄H₁₃N
• MW: 195.259723424911
• MDL: MFCD00082176
• CID: 282601
• PubChem ID: 117759
• Update Time: 2025-08-02

1H-Indole,2,3-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,2,3-dihydro-2-phenyl-
• 2-phenyl-2,3-dihydro-1H-indole
• 2-phenylindoline
• 2-Phenyl-indolin
• AS-80771
• AMY27337
• CS-0139791
• CHEMBL4203281
• 2-phenyl-2, 3-dihydro-1H-indole
• FT-0709272
• E81742
• DTXSID80949089
• SCHEMBL4978935
• 26216-91-1
• AC-19067
• EINECS 247-521-1
• AKOS004904662
• NS00050667
• XZPFOJPRFUSEIH-UHFFFAOYSA-N
• 1H-Indole, 2,3-dihydro-2-phenyl-
• DA-25699

• MDL： MFCD00082176
• Inchi： 1S/C14H13N/c1-2-6-11(7-3-1)14-10-12-8-4-5-9-13(12)15-14/h1-9,14-15H,10H2
• InChI Key： XZPFOJPRFUSEIH-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 195.10489
• Monoisotopic Mass: 195.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.092
• Boiling Point: 330°C at 760 mmHg
• Flash Point: 163.1°C
• Refractive Index: 1.605
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 1H-Indole,2,3-dihydro-2-phenyl-

Comprehensive Analysis of 1H-Indole,2,3-dihydro-2-phenyl- (CAS No. 26216-91-1): Properties, Applications, and Industry Trends

The chemical compound 1H-Indole,2,3-dihydro-2-phenyl- (CAS No. 26216-91-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Structurally, it belongs to the indole derivatives family, a class of compounds known for their diverse biological activities. The presence of a phenyl group at the 2-position of the dihydroindole core enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for indole-based compounds has surged due to their role in developing innovative therapeutics. Researchers are particularly interested in 1H-Indole,2,3-dihydro-2-phenyl- for its potential as a precursor in synthesizing central nervous system (CNS) drugs. Its molecular framework aligns with the structural requirements for modulating neurotransmitter pathways, making it a candidate for addressing conditions like anxiety and depression—topics frequently searched in health forums and academic databases.

From a synthetic chemistry perspective, CAS No. 26216-91-1 offers versatility. Its hydrogenation-ready indole ring allows for selective functionalization, a feature highly valued in medicinal chemistry. Laboratories optimizing green synthesis methods often explore this compound due to its compatibility with catalytic reduction techniques, a trending topic in sustainable chemistry discussions. This aligns with the growing industry focus on eco-friendly production, as evidenced by frequent searches for "green synthesis of heterocycles" in scientific literature.

The compound's physicochemical properties—including its moderate lipophilicity and stable crystalline form—make it suitable for formulation studies. These characteristics are critical for drug delivery systems, another hot topic in pharmaceutical R&D circles. Notably, its melting point and solubility profile frequently appear in patent applications related to oral dosage forms, reflecting industry demand for such data.

Beyond pharmaceuticals, 1H-Indole,2,3-dihydro-2-phenyl- finds niche applications in material science. Its conjugated system enables potential use in organic semiconductors, a field experiencing rapid growth due to interest in flexible electronics. This connection to emerging technologies explains why search queries like "indole derivatives in OLEDs" have increased by 120% in the past two years according to academic search engine metrics.

Quality control of CAS No. 26216-91-1 remains a priority for manufacturers. Advanced analytical techniques such as HPLC-UV and LC-MS are routinely employed to verify purity levels exceeding 98%, a standard requirement for research-grade chemicals. These protocols address the reproducibility crisis in scientific research—a frequently discussed issue in peer-reviewed journals and scientific conferences.

The global market for indole derivatives like 2,3-dihydro-2-phenyl-1H-indole is projected to grow at 6.2% CAGR through 2030, driven by expanding contract research organizations and generic drug development. This growth trajectory mirrors search trends showing increased interest in "specialty chemicals market analysis" among industry analysts and investment researchers.

From a regulatory standpoint, proper handling of 1H-Indole,2,3-dihydro-2-phenyl- requires standard laboratory safety measures. While not classified as hazardous under major chemical safety regulations, its storage conditions (typically 2-8°C under inert atmosphere) are commonly searched by laboratory technicians and inventory managers in GMP facilities.

Innovative applications continue to emerge for this compound, particularly in combinatorial chemistry libraries. Its structural features make it valuable for developing molecular probes used in high-throughput screening—a technique gaining prominence in drug discovery pipelines. This explains the rising frequency of searches combining "indole scaffold" with "fragment-based drug design" in scientific databases.

As research progresses, the scientific community maintains strong interest in CAS No. 26216-91-1 derivatives. Recent structure-activity relationship (SAR) studies explore modifications to its phenyl substituent, aiming to optimize bioavailability and target selectivity. These investigations respond to the pharmaceutical industry's need for next-generation therapeutics, a subject generating substantial discussion in R&D webinars and investor briefings.